
Core Chemical and Physical Properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1,4-Dioxane-13C4

CAS No.: 1228182-37-3

Cat. No.: B566132

Get Quote

1,4-Dioxane-13C4 is a stable, isotopically labeled form of 1,4-dioxane, a heterocyclic organic

compound. The four carbon atoms in the molecule are replaced with the carbon-13 isotope,

resulting in a mass shift of +4 compared to the unlabeled analog. This property makes it an

ideal internal standard for mass spectrometry-based analytical methods. Its physical and

chemical properties are largely similar to those of unlabeled 1,4-dioxane.
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Property Value

Molecular Formula ¹³C₄H₈O₂

Molecular Weight 92.08 g/mol

CAS Number 1228182-37-3

Isotopic Purity ≥99 atom % ¹³C

Physical State Liquid

Boiling Point 100-102 °C (lit.)[1]

Melting Point 10-12 °C (lit.)[1]

Density 1.08 g/mL at 25 °C[1]

Flash Point 5 °C (closed cup)[1]

Solubility in Water Miscible[2]

¹³C NMR Chemical Shift ~67.15 ppm (in CDCl₃, relative to TMS)[3]

Synthesis and Experimental Protocols
Synthesis of 1,4-Dioxane-13C4
The synthesis of 1,4-Dioxane-13C4 can be achieved through the acid-catalyzed dehydration

and cyclization of ¹³C-labeled diethylene glycol, which is formed in situ from the dimerization of

¹³C-labeled ethylene glycol.

Experimental Protocol: Synthesis via Acid-Catalyzed Dehydration

Materials and Reagents:

Ethylene glycol-¹³C₂ (commercially available)

Concentrated sulfuric acid (H₂SO₄)

Potassium hydroxide (KOH)

Anhydrous sodium sulfate (Na₂SO₄)
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Procedure:

1. In a round-bottom flask equipped with a stirrer and a distillation apparatus, combine

Ethylene glycol-¹³C₂ with a catalytic amount of concentrated sulfuric acid (approximately 5-

10% by volume).

2. Heat the mixture to approximately 160 °C.[1] The ethylene glycol will first dimerize to form

diethylene glycol-¹³C₄, which then undergoes intramolecular cyclization.

3. The 1,4-Dioxane-13C4 product will co-distill with water as an azeotrope.[1] Collect the

distillate.

4. To the collected distillate, add potassium hydroxide pellets to neutralize the acid and to

salt out the dioxane. Two layers will form.

5. Separate the upper organic layer containing the 1,4-Dioxane-13C4.

6. Dry the organic layer over anhydrous sodium sulfate.

7. Perform a final fractional distillation to purify the 1,4-Dioxane-13C4, collecting the fraction

boiling at 100-102 °C.
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Synthesis Workflow
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Synthesis of 1,4-Dioxane-13C4 Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b566132/docs?utm_src=pdf-body-img#core-chemical-and-physical-properties
https://www.benchchem.com/product/b566132/docs?utm_src=pdf-body#core-chemical-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use as an Internal Standard in GC/MS Analysis
1,4-Dioxane-13C4 is an excellent internal standard for the quantification of 1,4-dioxane in

various matrices, such as water, soil, and consumer products. The following is a general

protocol for its use in water sample analysis.

Experimental Protocol: Quantification of 1,4-Dioxane in Water

Sample Preparation:

Collect a known volume of the water sample (e.g., 100 mL).

If the sample contains chlorine, it must be dechlorinated with a reagent like sodium sulfite.

Internal Standard Spiking:

Prepare a stock solution of 1,4-Dioxane-13C4 in a suitable solvent (e.g., methanol) at a

known concentration.

Spike a precise volume of the 1,4-Dioxane-13C4 stock solution into the water sample.

The final concentration of the internal standard should be within the calibration range of

the instrument.

Extraction:

Use an appropriate extraction method to concentrate the analyte and internal standard.

Solid Phase Extraction (SPE) is commonly used for water samples.

Pass the spiked water sample through an SPE cartridge (e.g., coconut charcoal or a

polymeric sorbent).

Elute the 1,4-dioxane and 1,4-Dioxane-13C4 from the cartridge with a small volume of an

organic solvent (e.g., dichloromethane).

GC/MS Analysis:

Inject a portion of the eluate into a Gas Chromatograph-Mass Spectrometer (GC/MS).
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The GC separates the analytes, and the MS detects them.

Operate the MS in Selected Ion Monitoring (SIM) mode to enhance sensitivity and

selectivity.

Monitor m/z 88 for 1,4-dioxane.

Monitor m/z 92 for 1,4-Dioxane-13C4.

Quantification:

Create a calibration curve by analyzing standards containing known concentrations of 1,4-

dioxane and a fixed concentration of 1,4-Dioxane-13C4.

The concentration of 1,4-dioxane in the sample is determined by comparing the ratio of

the peak area of the analyte (m/z 88) to the peak area of the internal standard (m/z 92)

against the calibration curve. This isotope dilution method corrects for variations in

extraction efficiency and instrument response.[4]
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Analytical Workflow
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Analytical Workflow for 1,4-Dioxane

Metabolic Pathway of 1,4-Dioxane
In mammals, 1,4-dioxane is metabolized primarily in the liver by cytochrome P450 enzymes.[1]

The main metabolic pathway involves the oxidation of the dioxane ring to form 2-hydroxy-1,4-

dioxane, which is in equilibrium with 2-(2-hydroxyethoxy)acetaldehyde. This intermediate is

further oxidized to 2-hydroxyethoxyacetic acid (HEAA), the major metabolite excreted in urine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b566132/docs?utm_src=pdf-body-img#core-chemical-and-physical-properties
https://www.ncbi.nlm.nih.gov/books/NBK153680/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[1][5] At high doses, the metabolic pathway can become saturated, leading to the excretion of

unchanged 1,4-dioxane in urine and exhaled air.[5]

Metabolic Pathway of 1,4-Dioxane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK153680/
https://patents.google.com/patent/GB2172887A/en
https://patents.google.com/patent/GB2172887A/en
https://www.benchchem.com/product/b566132/docs?utm_src=pdf-body-img#core-chemical-and-physical-properties
https://www.benchchem.com/product/b566132?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ncbi.nlm.nih.gov/books/NBK153680/
https://www.ncbi.nlm.nih.gov/books/NBK153680/
http://www.chem.rochester.edu/notvoodoo/pages/sixty_solvents.php?page=1,4-dioxane
https://www.youtube.com/watch?v=v-Y-H6KcV2E
https://patents.google.com/patent/US4764626A/en
https://patents.google.com/patent/GB2172887A/en
https://www.benchchem.com/product/b566132/docs#core-chemical-and-physical-properties
https://www.benchchem.com/product/b566132/docs#core-chemical-and-physical-properties
https://www.benchchem.com/product/b566132/docs#core-chemical-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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